Cas no 1323486-66-3 (4-[(azetidin-3-yl)methyl]morpholine)
4-[(azetidin-3-yl)methyl]morpholine Chemical and Physical Properties
Names and Identifiers
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- 4-(azetidin-3-ylmethyl)morpholine
- 4-[(azetidin-3-yl)methyl]morpholine
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- MDL: MFCD20528847
- Inchi: 1S/C8H16N2O/c1-3-11-4-2-10(1)7-8-5-9-6-8/h8-9H,1-7H2
- InChI Key: BTFCQCDQVVGYGJ-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CC1CNC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Topological Polar Surface Area: 24.5
4-[(azetidin-3-yl)methyl]morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0979796-5g |
4-(azetidin-3-ylmethyl)morpholine hydrochloride |
1323486-66-3 | 95% | 5g |
$1700 | 2024-08-02 | |
| eNovation Chemicals LLC | D624734-1G |
4-[(azetidin-3-yl)methyl]morpholine |
1323486-66-3 | 95% | 1g |
$780 | 2024-07-21 | |
| Enamine | EN300-221419-0.05g |
4-[(azetidin-3-yl)methyl]morpholine |
1323486-66-3 | 0.05g |
$631.0 | 2023-09-16 | ||
| Enamine | EN300-221419-0.1g |
4-[(azetidin-3-yl)methyl]morpholine |
1323486-66-3 | 0.1g |
$661.0 | 2023-09-16 | ||
| Enamine | EN300-221419-0.25g |
4-[(azetidin-3-yl)methyl]morpholine |
1323486-66-3 | 0.25g |
$692.0 | 2023-09-16 | ||
| Enamine | EN300-221419-0.5g |
4-[(azetidin-3-yl)methyl]morpholine |
1323486-66-3 | 0.5g |
$721.0 | 2023-09-16 | ||
| Enamine | EN300-221419-1.0g |
4-[(azetidin-3-yl)methyl]morpholine |
1323486-66-3 | 1g |
$752.0 | 2023-05-31 | ||
| Enamine | EN300-221419-2.5g |
4-[(azetidin-3-yl)methyl]morpholine |
1323486-66-3 | 2.5g |
$1568.0 | 2023-09-16 | ||
| Enamine | EN300-221419-5.0g |
4-[(azetidin-3-yl)methyl]morpholine |
1323486-66-3 | 5g |
$3087.0 | 2023-05-31 | ||
| Enamine | EN300-221419-10.0g |
4-[(azetidin-3-yl)methyl]morpholine |
1323486-66-3 | 10g |
$6015.0 | 2023-05-31 |
4-[(azetidin-3-yl)methyl]morpholine Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 4-[(azetidin-3-yl)methyl]morpholine
Professional Introduction to 4-[(azetidin-3-yl)methyl]morpholine (CAS No. 1323486-66-3)
4-[(azetidin-3-yl)methyl]morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1323486-66-3, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of morpholine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-[(azetidin-3-yl)methyl]morpholine make it a valuable candidate for further investigation in medicinal chemistry.
The molecular structure of this compound consists of a morpholine ring linked to an azetidinylmethyl group. This configuration imparts specific steric and electronic properties that can influence its interactions with biological targets. Morpholine derivatives are known for their ability to modulate various biological pathways, making them attractive for the development of new drugs targeting a wide range of diseases.
In recent years, there has been growing interest in the exploration of morpholine derivatives due to their potential in drug discovery. 4-[(azetidin-3-yl)methyl]morpholine has been studied for its pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory applications. Preliminary studies suggest that this compound exhibits promising activity against certain bacterial strains, which could lead to the development of novel antibiotics.
The synthesis of 4-[(azetidin-3-yl)methyl]morpholine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. The synthesis process often involves key intermediates such as azetidine derivatives and morpholine precursors, which are carefully selected based on their reactivity and compatibility.
The pharmacological evaluation of 4-[(azetidin-3-yl)methyl]morpholine has revealed several interesting properties. Its ability to interact with biological targets suggests potential therapeutic benefits in treating various conditions. For instance, its structural similarity to known bioactive molecules allows it to mimic or modulate the function of these targets, leading to desired pharmacological effects.
One of the most compelling aspects of 4-[(azetidin-3-yl)methyl]morpholine is its potential in drug repurposing. Existing drugs that share structural similarities with this compound may offer insights into new therapeutic strategies. By leveraging computational chemistry and high-throughput screening techniques, researchers can identify new applications for this molecule, potentially accelerating the drug development process.
The toxicological profile of 4-[(azetidin-3-yl)methyl]morpholine is another critical area of study. Comprehensive safety assessments are conducted to evaluate its potential side effects and determine safe dosage levels. These studies involve in vitro and in vivo experiments to assess acute and chronic toxicity, as well as potential long-term health effects.
The future directions for research on 4-[(azetidin-3-yl)methyl]morpholine include further exploration of its pharmacological properties and clinical applications. Researchers are actively investigating its potential use in treating infectious diseases, inflammation-related disorders, and other conditions where morpholine derivatives have shown promise. Additionally, efforts are being made to optimize synthetic routes to improve scalability and cost-effectiveness for industrial production.
The role of computational tools in studying 4-[(azetidin-3-yl)methyl]morpholine cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This information is crucial for designing experiments and guiding the development of new analogs with enhanced efficacy and reduced side effects.
In conclusion, 4-[(azetidin-3-yl)methyl]morpholine (CAS No. 1323486-66-3) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does its potential as a therapeutic agent.
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